Neopentyl glycosyl pyrrole
Overview
Description
Neopentyl glycosyl pyrrole is a pyrrole having neopentyl-, formyl- and 1,2,3-trihydroxypropyl groups at positions 1-, 2- and 3- respectively. It is a member of pyrroles and a triol.
Scientific Research Applications
1. Material Synthesis and Characterization
Neopentyl glycol has been utilized in various material synthesis processes. For instance, it is involved in forming inclusion complexes with cyclodextrins, demonstrating a unique structural change and complexation behavior (Jiao, Goh, & Valiyaveettil, 2001). Additionally, it serves as a base for synthesizing thermoplastic poly(ether-ester) elastomers with high performance, offering a balance of properties like high melting temperature and good crystallization ability (Chi et al., 2018).
2. Energy Storage and Thermal Applications
Neopentyl glycol is a solid-solid phase change material used in thermal energy storage. It's encapsulated in materials like epoxy resin to enhance thermal stability and prevent volatilization, thus improving its applicability in building energy conservation and solar energy storage (Meng, Zhao, Wang, & Zhao, 2020). The material's phase change properties are also researched in the context of nanopores, showing modified thermal properties useful for heat storage applications (Wang, Li, Wang, & Lan, 2016).
3. Environmental and Sustainable Applications
Neopentyl glycol is considered in sustainable practices, such as the valorization of its salt waste through bipolar membrane electrodialysis. This process efficiently recycles waste into valuable chemicals, emphasizing the material's role in environmentally friendly technologies (Wei et al., 2021). Its derivatives, like neopentyl glycol diheptanoate, are synthesized via green, enzymatic pathways, underlining the potential for eco-friendly production methods (Serrano‐Arnaldos et al., 2020).
4. Industrial and Chemical Applications
In the industry, neopentyl glycol finds applications in the production of polyurethane, polyester, and other resins, impacting fields like coatings, plastics, and lubricants. It contributes significantly to the properties like hydrolytic stability and resistance in these materials (Monasterska, Chrobok, Pankalla, & Siewniak, 2021). Moreover, it is a key component in the synthesis of polyurethane with specific damping properties, influencing the mechanical and thermal stability of the resulting material (Zhang et al., 2015).
5. Novel Material Development
Research explores the development of novel materials using neopentyl glycol, such as biodegradable and bio-based barrier packaging materials. These materials show potential in applications like packaging, with properties surpassing traditional biodegradable materials (Hu et al., 2019). Neopentyl glycol also contributes to the creation of biobased composites with enhanced thermal properties, important for applications in areas like nanotechnology and advanced material engineering (Yu, Jiang, & Qiu, 2021).
Properties
Molecular Formula |
C13H21NO4 |
|---|---|
Molecular Weight |
255.31 g/mol |
IUPAC Name |
1-(2,2-dimethylpropyl)-3-(1,2,3-trihydroxypropyl)pyrrole-2-carbaldehyde |
InChI |
InChI=1S/C13H21NO4/c1-13(2,3)8-14-5-4-9(10(14)6-15)12(18)11(17)7-16/h4-6,11-12,16-18H,7-8H2,1-3H3 |
InChI Key |
SCHOZSZMRGHVKQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CN1C=CC(=C1C=O)C(C(CO)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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